Guaiene(Technical)
Guaiene(Technical)
Beta-Guaiene, also known as b-guaiene or beta -cis-guaiene, belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Beta-Guaiene is considered to be a practically insoluble (in water) and relatively neutral molecule. Beta-Guaiene has been primarily detected in urine. Within the cell, Beta-guaiene is primarily located in the membrane (predicted from logP) and cytoplasm. Beta-Guaiene is a sweet, dry, and guaiacwood tasting compound that can be found in herbs and spices, lemon balm, and root vegetables. This makes Beta-guaiene a potential biomarker for the consumption of these food products.
Beta-Guaiene is a sesquiterpene.
Beta-Guaiene is a sesquiterpene.
Brand Name:
Vulcanchem
CAS No.:
88-84-6
VCID:
VC0213039
InChI:
InChI=1S/C15H24/c1-10(2)13-7-5-11(3)14-8-6-12(4)15(14)9-13/h11-12H,5-9H2,1-4H3/t11-,12-/m0/s1
SMILES:
CC1CCC(=C(C)C)CC2=C1CCC2C
Molecular Formula:
C15H24
Molecular Weight:
204.35 g/mol
Guaiene(Technical)
CAS No.: 88-84-6
Reference Standards
VCID: VC0213039
Molecular Formula: C15H24
Molecular Weight: 204.35 g/mol
| CAS No. | 88-84-6 |
|---|---|
| Product Name | Guaiene(Technical) |
| Molecular Formula | C15H24 |
| Molecular Weight | 204.35 g/mol |
| IUPAC Name | (1S,4S)-1,4-dimethyl-7-propan-2-ylidene-2,3,4,5,6,8-hexahydro-1H-azulene |
| Standard InChI | InChI=1S/C15H24/c1-10(2)13-7-5-11(3)14-8-6-12(4)15(14)9-13/h11-12H,5-9H2,1-4H3/t11-,12-/m0/s1 |
| Standard InChIKey | GIBQERSGRNPMEH-RYUDHWBXSA-N |
| Isomeric SMILES | C[C@H]1CCC(=C(C)C)CC2=C1CC[C@@H]2C |
| SMILES | CC1CCC(=C(C)C)CC2=C1CCC2C |
| Canonical SMILES | CC1CCC(=C(C)C)CC2=C1CCC2C |
| Density | d20 0.91 0.912-0.918 |
| Physical Description | Mobile greenish-yellow liquid; Earthy, spicy aroma |
| Description | Beta-Guaiene, also known as b-guaiene or beta -cis-guaiene, belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Beta-Guaiene is considered to be a practically insoluble (in water) and relatively neutral molecule. Beta-Guaiene has been primarily detected in urine. Within the cell, Beta-guaiene is primarily located in the membrane (predicted from logP) and cytoplasm. Beta-Guaiene is a sweet, dry, and guaiacwood tasting compound that can be found in herbs and spices, lemon balm, and root vegetables. This makes Beta-guaiene a potential biomarker for the consumption of these food products. Beta-Guaiene is a sesquiterpene. |
| Solubility | Insoluble in water, propylene glycol; Soluble in oils Soluble (in ethanol) |
| Synonyms | 1,2,3,4,5,6,7,8-octahydro-1,4-dimethyl-7-(1-methylethylidene)azulene guaiene guaiene, (1S-trans)-isome |
| PubChem Compound | 15560252 |
| Last Modified | Nov 11 2021 |
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